![molecular formula C9H12N4O3 B3942096 N-{2-[(5-nitro-2-pyridinyl)amino]ethyl}acetamide](/img/structure/B3942096.png)
N-{2-[(5-nitro-2-pyridinyl)amino]ethyl}acetamide
Overview
Description
N-{2-[(5-nitro-2-pyridinyl)amino]ethyl}acetamide, commonly known as NAEPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. NAEPA is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 255.25 g/mol.
Mechanism of Action
The mechanism of action of NAEPA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. NAEPA has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. Additionally, NAEPA has been found to inhibit the activation of NF-κB, a transcription factor involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
NAEPA has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. NAEPA has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing the severity of inflammatory responses.
Advantages and Limitations for Lab Experiments
NAEPA has several advantages for use in lab experiments, including its ease of synthesis, stability, and solubility in organic solvents. However, NAEPA also has some limitations, including its low water solubility and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on NAEPA, including the evaluation of its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to elucidate the mechanism of action of NAEPA and to identify potential targets for drug development. Finally, the development of novel synthetic methods for NAEPA and its derivatives may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
Conclusion:
In conclusion, NAEPA is a promising chemical compound with potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. NAEPA has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties, making it a potential candidate for the treatment of various diseases. However, further research is needed to fully understand the mechanism of action of NAEPA and to identify potential targets for drug development.
Scientific Research Applications
NAEPA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. NAEPA has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, NAEPA has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases.
properties
IUPAC Name |
N-[2-[(5-nitropyridin-2-yl)amino]ethyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4O3/c1-7(14)10-4-5-11-9-3-2-8(6-12-9)13(15)16/h2-3,6H,4-5H2,1H3,(H,10,14)(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBPYWTGBDFRJKI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCNC1=NC=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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